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Executive Summary

10-(2-Dimethylaminoethyl)acridan, widely recognized in pharmacological literature as SKF-
7265 (CAS: 78305-11-0)[1], is a synthetic tricyclic compound characterized by a 9,10-
dihydroacridine (acridan) core substituted at the N10 position with a tertiary amine-bearing alkyl
chain. Unlike its fully aromatic precursor acridine, the saturated central ring of acridan imparts
unique stereoelectronic properties, making it a critical scaffold in medicinal chemistry. SKF-
7265 is primarily investigated for its potent, non-sedative antispasticity effects, driven by its
high affinity for a2-adrenergic receptors[2]. This whitepaper provides a rigorous, self-validating
guide to its chemical synthesis, structural characterization, and pharmacological mechanism of
action.

Retrosynthetic Analysis and Chemical Synthesis

The synthesis of N-alkylated acridans requires a strategic two-step approach. Direct alkylation
of acridine is synthetically unviable for producing neutral tertiary amines, as the sp2 -hybridized
nitrogen is part of the conjugated aromatic system. Attempted alkylation of acridine yields
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permanently charged, hydrophilic acridinium salts[3]. Therefore, the causality of the synthetic
route dictates that the central ring must first be reduced. This breaks the aromaticity of the
central pyridine-like ring, converting the nitrogen to a nucleophilic sp3 -hybridized secondary
amine (acridan). Subsequently, a strong base-promoted SN2 alkylation is employed to attach
the dimethylaminoethyl side chain[3].

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://patents.google.com/patent/US20210230119A1/en
https://patents.google.com/patent/US20210230119A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206292?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Acridine

(Starting Material)

Reduction
(NaBH4, EtOH, Reflux)

Acridan

(9,10-dihydroacridine)

Deprotonation
(NaH, Anhydrous DMF, 0°C)

l

Acridanide Anion
(Reactive Intermediate)

'

N-Alkylation (SN2)
(2-chloro-N,N-dimethylethanamine, 80°C)

10-(2-Dimethylaminoethyl)acridan

(SKF-7265)

Click to download full resolution via product page

Fig 1: Two-step synthesis workflow of SKF-7265 via reduction and SN2 N-alkylation.
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Detailed Experimental Methodologies

Step A: Reduction of Acridine to Acridan (9,10-dihydroacridine)

o Rationale: Sodium borohydride ( NaBH4) is selected as the reducing agent in a protic
solvent (ethanol) to selectively reduce the imine-like C9-N10 bond without affecting the
peripheral benzene rings. This step is self-validating: the bright yellow solution of acridine
turns colorless as the conjugated system is interrupted.

e Protocol:

o Dissolve acridine (10.0 mmol, 1.0 eq) in 50 mL of absolute ethanol in a round-bottom flask

equipped with a reflux condenser.
o Cool the solution to 0o C using an ice bath.

o Add NaBH4(20.0 mmol, 2.0 eq) portion-wise over 15 minutes to control the exothermic
evolution of hydrogen gas.

o Heat the mixture to reflux ( 78 C ) for 4 hours.

o Cool to room temperature, quench with 20 mL of distilled water, and extract with
dichloromethane (DCM, 3 x 30 mL).

o Wash the combined organic layers with brine, dry over anhydrous Na2S04, and
concentrate in vacuo to yield acridan as an off-white solid.

Step B: N-Alkylation to yield 10-(2-Dimethylaminoethyl)acridan

o Rationale: The N10 proton of acridan is weakly acidic due to the electron-withdrawing nature
of the adjacent aromatic rings. Deprotonation requires a strong, non-nucleophilic base such
as Sodium Hydride (NaH) in an aprotic solvent (DMF) to form the highly reactive acridanide
anion[3]. Anhydrous conditions are critical to prevent the violent quenching of NaH and the

destruction of the nucleophile.

e Protocol:
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o Suspend NaH (60% dispersion in mineral oil, 15.0 mmol, 1.5 eq) in 20 mL of anhydrous
DMF under an inert argon atmosphere at 0-C .

o Add a solution of acridan (10.0 mmol, 1.0 eq) in 10 mL of anhydrous DMF dropwise. Stir
for 30 minutes until hydrogen evolution ceases and the solution turns deep yellow,
indicating anion formation.

o Add 2-chloro-N,N-dimethylethanamine free base (12.0 mmol, 1.2 eq) dropwise.

o Heat the reaction mixture to 800 C for 6 hours. The thermal energy overcomes the steric
hindrance of the tricyclic core during the SN2 attack.

o Coolto 0-C, quench carefully with ice water, and extract with ethyl acetate (3 x 40 mL).

o Wash the organic layer extensively with water (to remove DMF) and brine, dry over
MgSO4, and concentrate.

o Purify via silica gel column chromatography (Eluent: DCM/MeOH 95:5 with 1%
Triethylamine to prevent amine tailing) to yield the pure target compound.

Structural Characterization and Validation

Validating the structural integrity of 10-(2-Dimethylaminoethyl)acridan requires a multi-modal
analytical approach. The disappearance of the N-H stretch in IR spectroscopy and the
appearance of the diagnostic C9 methylene protons in 1H NMR are definitive markers of
successful synthesis.

Table 1: Spectroscopic and Spectrometric Characterization Data

Analytical TechniqueParameterExpected Signal /
ValueStructural Assignment 1H NMR ( CDCI3, 400
MHz)Chemical Shift ( 6 )6.80 - 7.30 (m, 8H)Aromatic
protons (Acridan core) 1H NMRChemical Shift ( 6
)4.05 (s, 2H)C9- H2(Acridan core, validates
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reduction) 1H NMRChemical Shift ( 6 )3.90 (t, J=7.2
Hz, 2H)N- CH2(Alkyl chain attached to N10) 1H
NMRChemical Shift ( 0 )2.55 (t, J=7.2 Hz, 2H) CH2
N(CH3)21H NMRChemical Shift ( 6 )2.30 (s,
6H)Terminal - N(CH3)213C NMR ( CDCI3, 100
MHz)Chemical Shift ( 8 )36.0 ppmC9 (Acridan core
sp3 carbon)Mass Spectrometry (ESI+)m/z253.17
[M+H]+ (Exact Mass: 252.16)IR Spectroscopy
(ATR)Wavenumber ( cm-1 )1250 cm-1 C-N stretch
(tertiary amine validation)

Pharmacological Profiling and Mechanism of Action

SKF-7265 is distinguished in neuropharmacology by its ability to reverse muscle hypertonus—
specifically reserpine-induced rigidity (a syndrome resembling Parkinsonism)—uwithout inducing
the severe sedation typical of phenothiazines like chlorpromazine[?2].

Receptor Binding Profile

Extensive radioligand displacement assays (e.g., 3H -clonidine displacement) have mapped
the receptor affinity of SKF-7265. The compound's efficacy is intrinsically linked to its specific

adrenergic targeting[2].

Table 2: Receptor Binding Affinity of SKF-7265[2]
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Functional Outcome /

Target Receptor Binding Affinity
Phenotype
) ) Contributes to cardiovascular
al-Adrenergic High _
modulation.
Primary Target: Mediates
o2-Adrenergic High antispasticity and reversal of
rigidity.
) o Devoid of dopaminergic
Dopamine ( D2) Low / Negligible )
blocking effects.
No interference with 3 -
B -Adrenergic None mediated cardiovascular
responses.
Lacks anticholinergic side
Cholinergic None effects (e.g., dry mouth,

cognitive blunting).

Mechanism of Action

The antispasticity efficacy of SKF-7265 is primarily attributed to its interaction with a2-
adrenergic receptors in the central nervous system([2]. Activation of these Gi/o-protein coupled
receptors initiates a signaling cascade that inhibits adenylyl cyclase, reduces intracellular
cAMP, and modulates ion channel activity. Specifically, it inhibits voltage-gated Ca2+ channels
and activates G-protein-coupled inwardly-rectifying potassium (GIRK) channels. This dual ion-
channel modulation results in neuronal hyperpolarization and a decrease in the release of
excitatory neurotransmitters, effectively dampening the hyperreflexia associated with spasticity.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/6291304/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206292?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

SKF-7265
(10-(2-Dimethylaminoethyl)acridan)

o2-Adrenergic Receptor
(High Affinity Binding)

Gi/o Protein Complex

Activation
Adenylyl Cyclase Inhibition Voltage-Gated Ca2+ Channels GIRK Channels
(Decreased cAMP) (Inhibition) (Activation)
Decreases Neurotransmitter Release euronal Hyperpolarization

Reversal of Reserpine Rigidity

(Antispasticity Effect)

Click to download full resolution via product page

Fig 2: a2-Adrenergic signaling pathway mediating the antispasticity effects of SKF-7265.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 10-(2-dimetilaminoetil)akridan CAS#: 78305-11-0 « ChemWhat | Basis Data Bahan Kimia
& Biologi [chemwhat.id]

2. Role of alpha-2 adrenergic affinity in the action of a non-sedative antispasticity agent -
PubMed [pubmed.ncbi.nlm.nih.gov]

3. US20210230119A1 - N-alkylation of acridans - Google Patents [patents.google.com]

To cite this document: BenchChem. [Synthesis and Characterization of 10-(2-
Dimethylaminoethyl)acridan: A Comprehensive Technical Guide]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1206292/docs#synthesis-
and-characterization-of-10-2-dimethylaminoethyl-acridan-a-comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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